Cas no 2227744-93-4 (rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227744-93-4
• MF: C₁₂H₁₆BrN₃
• MW: 282.17954158783
• CID: 6019249
• PubChem ID: 165709805
• Update Time: 2025-07-15

rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1916404
• 2227744-93-4

• Inchi： 1S/C12H16BrN3/c1-12(2)8(10(12)14)9-7(13)5-15-11(16-9)6-3-4-6/h5-6,8,10H,3-4,14H2,1-2H3/t8-,10-/m0/s1
• InChI Key： GQNIYJWRDNJUJL-WPRPVWTQSA-N
• SMILES： BrC1=CN=C(C2CC2)N=C1[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 281.05276g/mol
• Monoisotopic Mass: 281.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227744-93-4)

rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227744-93-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, a pyrimidine moiety, and a bromine substituent, which collectively contribute to its potential biological activities and therapeutic applications.

The cyclopropyl ring and the pyrimidine moiety are key structural elements that have been extensively studied for their roles in various biological processes. The cyclopropyl ring, known for its high reactivity and unique electronic properties, can influence the conformational flexibility and binding affinity of the molecule. The pyrimidine moiety, on the other hand, is a common feature in many biologically active compounds, including nucleosides and nucleotides, which are essential components of DNA and RNA.

The presence of the bromine substituent at the 5-position of the pyrimidine ring adds further complexity to the molecule. Bromine is a halogen that can significantly affect the electronic properties and hydrophobicity of the compound. This substitution can enhance the molecule's ability to interact with specific protein targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of its structural features allows it to interfere with viral replication processes, making it a promising lead for antiviral drug development.

In addition to its antiviral properties, this compound has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can selectively inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The ability to modulate these pathways makes it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the cyclopropyl ring through cyclization reactions and the introduction of the bromine substituent via halogenation processes. These synthetic strategies have been optimized to produce the compound efficiently and cost-effectively, facilitating its use in large-scale research and development efforts.

The pharmacokinetic properties of this compound have also been studied to assess its suitability as a therapeutic agent. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site in vivo and maintain sufficient concentrations to exert its intended biological effects.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine. Early-phase trials have shown promising results, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, rac-(1R,3S)-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227744-93-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery efforts in areas such as antiviral therapy and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use as a therapeutic agent.